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Compound of Interest

Compound Name: 2,5-dibromohexanedioic acid

Cat. No.: B1266587 Get Quote

Essential Safety and Handling Guide for 2,5-
Dibromohexanedioic Acid
This guide provides immediate safety, operational, and disposal protocols for laboratory

personnel handling 2,5-dibromohexanedioic acid. Adherence to these procedures is critical

for ensuring the safety of researchers, scientists, and drug development professionals.

Chemical Identifier:

Name: 2,5-dibromohexanedioic acid

CAS Number: 3479-85-4

Molecular Formula: C₆H₈Br₂O₄

Hazard Summary: According to safety data, 2,5-dibromohexanedioic acid is a hazardous

substance. It is classified as harmful if swallowed (Acute Toxicity, Oral, Category 4), causes

severe skin burns and eye damage (Skin Corrosion, Category 1B; Serious Eye Damage,

Category 1), and may cause respiratory irritation.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent exposure. The following table summarizes the

required equipment.
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PPE Category Item Specifics Protection Against

Eye and Face
Chemical splash goggles and

a face shield.[1][2]

Splashes of the chemical,

protection of the entire face.

Hand

Chemical-resistant gloves

(e.g., Butyl rubber, Neoprene).

[2][3] Check manufacturer's

compatibility data.

Direct skin contact, burns, and

irritation.

Body

A chemical-resistant lab coat

or apron.[2][4][5] For

significant splash risk, use

chemical-resistant coveralls.

Contamination of clothing and

skin.

Respiratory

A NIOSH-approved respirator

is necessary if dust or aerosols

are generated.[2][6] Work

should be conducted in a fume

hood to minimize inhalation

risk.[3][7]

Inhalation of irritating dust or

aerosols.

Footwear Closed-toe shoes.[4] Spills and falling objects.

Operational Plan: Step-by-Step Handling Procedure
This protocol outlines the safe handling of 2,5-dibromohexanedioic acid from preparation to

use.

Preparation and Engineering Controls:

Before handling, ensure that a chemical fume hood is operational.[3][7][8]

Verify that an emergency eyewash station and safety shower are accessible and

unobstructed.

Locate the appropriate spill kit for corrosive solids.[5]

Ensure all necessary PPE is available and in good condition.
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Handling the Chemical:

Always handle 2,5-dibromohexanedioic acid within a certified chemical fume hood to

control dust and vapors.[3][7]

Wear all required PPE as specified in the table above.

Use scoops or spatulas made of compatible, corrosion-resistant materials for transferring

the solid.[3]

Avoid creating dust. If there is a potential for dust generation, handle the material with

extra caution.[3][7]

When dissolving, slowly add the 2,5-dibromohexanedioic acid to the solvent while

stirring.[7]

Post-Handling:

Decontaminate the work area thoroughly after use.[4]

Properly remove and dispose of contaminated gloves and other disposable PPE.

Wash hands and forearms thoroughly with soap and water after handling is complete.

Disposal Plan
Proper disposal of 2,5-dibromohexanedioic acid and associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation: As a halogenated organic compound, all waste containing 2,5-
dibromohexanedioic acid must be collected separately from non-halogenated waste.[9][10]

[11]

Waste Containers:

Use designated, clearly labeled, and sealed hazardous waste containers.[11][12]
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The label should include "Hazardous Waste" and the full chemical name: "2,5-
dibromohexanedioic acid".[11]

Disposal Procedure:

Dispose of contaminated lab materials (e.g., gloves, weigh boats, paper towels) in the

same designated halogenated organic waste container.

Do not dispose of this chemical down the drain.[9]

Arrange for pickup and disposal through your institution's Environmental Health and Safety

(EHS) office or a licensed hazardous waste disposal company.[3][12]

Emergency Procedures
Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing. Seek immediate medical attention.[5]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[13]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.[13]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[13]

Spill: Alert others in the area.[4] Evacuate if necessary. Wearing appropriate PPE, cover the

spill with a suitable absorbent material for corrosive solids. Carefully clean up the material

and place it in a sealed, labeled container for hazardous waste disposal.[5]

Experimental Workflow Diagram
The following diagram illustrates the standard operating procedure for the safe handling of 2,5-
dibromohexanedioic acid.
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Workflow for Safe Handling of 2,5-Dibromohexanedioic Acid
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Caption: Safe handling workflow for 2,5-dibromohexanedioic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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